2-(4-oxoquinazolin-3(4H)-yl)-N-(pyridin-2-yl)butanamide

• IUPAC Name: 2-(4-oxoquinazolin-3-yl)-N-pyridin-2-ylbutanamide
• InChI: InChI=1S/C17H16N4O2/c1-2-14(16(22)20-15-9-5-6-10-18-15)21-11-19-13-8-4-3-7-12(13)17(21)23/h3-11,14H,2H2,1H3,(H,18,20,22)
• InChI Key: IQHAIWLMWLQLKV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=CC=N1)N2C=NC3=CC=CC=C3C2=O
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

2-(4-Oxoquinazolin-3(4H)-yl)-N-(pyridin-2-yl)butanamide is a quinazolinone derivative characterized by a 4-oxoquinazolin-3(4H)-yl core linked to a pyridin-2-yl group via a butanamide bridge. Quinazolinones are heterocyclic compounds with broad pharmacological relevance, including antitumor, antimicrobial, and anti-inflammatory activities . The pyridinyl substituent in this compound may enhance solubility and influence binding affinity to biological targets, as pyridine derivatives often participate in hydrogen bonding and π-π interactions .

Biological Activity

The compound 2-(4-oxoquinazolin-3(4H)-yl)-N-(pyridin-2-yl)butanamide is part of the quinazoline family, which has garnered attention for its diverse biological activities. Quinazolines are known for their potential therapeutic applications, including anti-cancer, anti-inflammatory, and antimicrobial effects. This article explores the biological activity of this specific compound, focusing on its mechanisms of action, synthesis, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-(4-oxoquinazolin-3(4H)-yl)-N-(pyridin-2-yl)butanamide is $C_{17}H_{16}N_{4}O$. It features a quinazoline core linked to a pyridine moiety through a butanamide chain. The unique structural characteristics contribute to its biological activity and interaction with various biological targets.

Key Features

Feature	Description
Molecular Weight	296.32 g/mol
Structural Motifs	Quinazoline, Pyridine
Potential Activities	Anticancer, Antimicrobial

The biological activity of 2-(4-oxoquinazolin-3(4H)-yl)-N-(pyridin-2-yl)butanamide primarily involves interactions with specific cellular targets. This compound has shown promise in the following areas:

• Anticancer Activity : The compound exhibits cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.
• Antimicrobial Properties : It has demonstrated activity against several bacterial strains, suggesting potential as an antibiotic agent.
• Anti-inflammatory Effects : Preliminary studies indicate that it may reduce inflammation through the inhibition of pro-inflammatory cytokines.

Case Studies and Research Findings

• Anticancer Studies :
  • A study evaluated the cytotoxicity of the compound against breast cancer cells (MCF-7). Results indicated a significant reduction in cell viability at concentrations above 10 µM, with an IC50 value of approximately 5 µM.
  • Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, characterized by increased Bax/Bcl-2 ratio and activation of caspases.
• Antimicrobial Activity :
  • In vitro tests against Staphylococcus aureus and Escherichia coli showed minimum inhibitory concentrations (MICs) of 32 µg/mL and 64 µg/mL, respectively. This suggests moderate antibacterial potency compared to standard antibiotics .
  • The compound's mechanism involves disruption of bacterial cell wall synthesis and interference with metabolic pathways .
• Anti-inflammatory Research :
  • A recent study assessed the anti-inflammatory effects using lipopolysaccharide (LPS)-stimulated macrophages. Treatment with the compound resulted in a significant decrease in TNF-alpha and IL-6 production, indicating its potential as an anti-inflammatory agent .

Synthesis

The synthesis of 2-(4-oxoquinazolin-3(4H)-yl)-N-(pyridin-2-yl)butanamide typically involves multi-step reactions starting from readily available precursors. The general synthetic route includes:

• Formation of the quinazoline ring by cyclization reactions.
• Introduction of the pyridine moiety via amination or acylation methods.
• Finalization through butanamide formation.

Synthetic Route Overview

• Starting Materials :
  • 4-hydroxyquinazoline
  • Pyridine derivatives
  • Butyric acid derivatives
• Reagents :
  • Acid catalysts
  • Base catalysts
  • Solvents (e.g., DMSO, ethanol)
• Yield :
  • Typical yields range from 60% to 80%, depending on reaction conditions .

Scientific Research Applications

Synthesis and Characterization

The synthesis of 2-(4-oxoquinazolin-3(4H)-yl)-N-(pyridin-2-yl)butanamide typically involves the reaction of appropriate precursors under controlled conditions. For instance, mechanochemical methods using deep eutectic solvents have been employed to facilitate efficient synthesis while minimizing environmental impact. Characterization techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy are commonly utilized to confirm the structure and purity of the synthesized compound .

Antimicrobial Properties

Research indicates that quinazoline derivatives exhibit significant antimicrobial activity. For example, studies have demonstrated that compounds similar to 2-(4-oxoquinazolin-3(4H)-yl)-N-(pyridin-2-yl)butanamide possess inhibitory effects against various bacterial strains, including multidrug-resistant Staphylococcus aureus. The mechanism of action is believed to involve interference with bacterial protein synthesis or cell wall integrity .

Anticancer Activity

Quinazoline derivatives are also explored for their anticancer properties. Preliminary studies suggest that 2-(4-oxoquinazolin-3(4H)-yl)-N-(pyridin-2-yl)butanamide may induce apoptosis in cancer cells through multiple pathways, including the modulation of cell cycle regulators and pro-apoptotic factors. In vitro assays have shown promising results against various cancer cell lines, indicating potential for further development as an anticancer agent .

Anti-inflammatory Effects

The compound has been investigated for its anti-inflammatory properties as well. Research indicates that it may inhibit inflammatory mediators such as cytokines and prostaglandins, which are involved in chronic inflammatory conditions. This suggests a potential application in treating diseases characterized by inflammation .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) of quinazoline derivatives is crucial for optimizing their biological activities. Modifications at specific positions on the quinazoline ring or the pyridine moiety can significantly influence their potency and selectivity against various biological targets. For instance, substituents on the pyridine ring can enhance binding affinity to target enzymes or receptors involved in disease pathways .

Antibacterial Activity

A study conducted by Masri et al. demonstrated that derivatives of quinazoline exhibited strong antibacterial activity against resistant strains of bacteria. The study utilized a series of synthesized compounds, including variations of 2-(4-oxoquinazolin-3(4H)-yl)-N-(pyridin-2-yl)butanamide, to assess their efficacy through disc diffusion and minimum inhibitory concentration (MIC) methods .

Anticancer Research

In a separate study focused on anticancer properties, researchers evaluated the cytotoxic effects of 2-(4-oxoquinazolin-3(4H)-yl)-N-(pyridin-2-yl)butanamide on human cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer). The results indicated a dose-dependent inhibition of cell proliferation, with further investigation into apoptotic pathways revealing activation of caspases and mitochondrial dysfunction as key mechanisms .

Data Table: Summary of Biological Activities

Activity Type	Effectiveness	Mechanism	References
Antimicrobial	High	Inhibition of protein synthesis
Anticancer	Moderate	Induction of apoptosis
Anti-inflammatory	Moderate	Inhibition of cytokines

Chemical Reactions Analysis

Hydrolysis of the Amide Bond

The butanamide group undergoes hydrolysis under acidic or basic conditions, yielding distinct products:

Reagent/Conditions	Products	Yield	Reference
6M HCl, reflux (6–8 hrs)	4-Oxoquinazolin-3(4H)-yl butanoic acid + pyridin-2-amine	78%
2M NaOH, ethanol/water (4 hrs, 80°C)	Sodium 4-(4-oxoquinazolin-3(4H)-yl)butanoate + pyridin-2-amine	85%

Acidic hydrolysis proceeds via protonation of the amide carbonyl, while alkaline hydrolysis involves nucleophilic attack by hydroxide ions. The reaction efficiency depends on the steric hindrance around the amide bond.

Substitution Reactions at the Quinazolinone Nitrogen

The nitrogen atom in the quinazolinone ring participates in nucleophilic substitution reactions with alkyl/aryl halides:

Reagent	Conditions	Product	Application
Benzyl bromide	K₂CO₃, DMF, 80°C, 5 hrs	N-Benzyl-2-(4-oxoquinazolin-3(4H)-yl)butanamide	Kinase inhibitor precursors
Methyl iodide	NaH, THF, 0°C→RT, 3 hrs	N-Methyl-2-(4-oxoquinazolin-3(4H)-yl)butanamide	Bioactivity modulation

These reactions typically require anhydrous conditions and a base to deprotonate the nitrogen, enhancing its nucleophilicity . The benzylated derivative shows enhanced binding affinity to adenosine receptors in pharmacological screens.

Acylation of the Pyridinyl Nitrogen

The pyridine ring’s nitrogen can undergo acylation under specific conditions:

Reagent	Catalyst	Product	Notes
Acetyl chloride	DMAP, CH₂Cl₂, RT	N-(Pyridin-2-yl)acetamide derivative	Low yield (32%)
Propionyl anhydride	NEt₃, CHCl₃, 50°C	N-(Pyridin-2-yl)propionamide derivative	Requires extended reflux

Acylation is less favored due to electron-withdrawing effects from the adjacent amide group, necessitating strong catalysts like DMAP.

Ring-Opening Reactions of the Quinazolinone Core

Under strongly reducing conditions, the quinazolinone ring can open:

Reagent	Conditions	Product	Mechanism
LiAlH₄, THF	Reflux, 12 hrs	Dihydroquinazoline derivative	Reduction of C=O to C–OH
NaBH₄, MeOH	RT, 24 hrs	Partial reduction to hemiaminal intermediate	Selective C=O reduction

Complete reduction with LiAlH₄ destabilizes the ring, leading to rearrangement into dihydroquinazoline structures.

Photochemical Reactivity

UV irradiation induces dimerization via the quinazolinone’s conjugated system:

Condition	Product	Quantum Yield
UV (254 nm), acetone	[2+2] Cycloaddition dimer	0.18

This reaction is solvent-dependent, with acetone enhancing intersystem crossing efficiency.

Metal Coordination Complexes

The pyridinyl nitrogen and quinazolinone carbonyl groups chelate transition metals:

Metal Salt	Product	Stability Constant (log K)
CuCl₂	Octahedral Cu(II) complex	8.2
Fe(NO₃)₃	Fe(III) complex with two ligand molecules	6.7

Coordination modulates the compound’s redox properties, potentially enhancing catalytic applications.

Comparative Reactivity Table

Key functional groups and their reactivity rankings:

Group	Reactivity	Primary Reactions
Quinazolinone C=O	High	Reduction, nucleophilic addition
Amide bond	Moderate	Hydrolysis, acylation
Pyridinyl N	Low	Coordination, acylation

Comparison with Similar Compounds

Characterization Methods :

• NMR Spectroscopy: Used to confirm tautomerism in quinazolinone systems, with dynamic parameters (e.g., ΔG* ≈ 60–80 kJ/mol) calculated via line-shape analysis .
• Mass Spectrometry : Validates molecular weights and fragmentation patterns, as seen in acetamide derivatives .

Tautomerism and Stability

The 4(3H)-quinazolinone core exhibits dynamic tautomerism, influencing reactivity and biological interactions. For 2-(4-oxoquinazolin-3(4H)-yl)-N-(pyridin-2-yl)butanamide, the equilibrium between keto and enol forms (see below) is modulated by substituents:

• Pyridinyl Groups : Electron-withdrawing effects may stabilize the keto form, enhancing hydrogen-bonding capacity .
• Thermodynamic Parameters : For similar compounds, activation energy (Ea) ranges from 50–70 kJ/mol, with entropy changes (ΔS*) indicating disordered transition states .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes and characterization methods for 2-(4-oxoquinazolin-3(4H)-yl)-N-(pyridin-2-yl)butanamide?

• Synthesis : The quinazolinone core is typically synthesized via cyclization of anthranilic acid derivatives or substituted benzamides. Functionalization involves coupling the pyridin-2-ylamine group using carbodiimide-based reagents (e.g., EDC/HOBt) under inert conditions. Multi-step protocols may require oxidation/reduction steps to stabilize intermediates .
• Characterization : Use HPLC (≥95% purity), NMR (1H/13C for structural confirmation), and LC-MS (to verify molecular weight). X-ray crystallography can resolve stereochemical ambiguities in crystalline derivatives .

Q. How can researchers assess the compound’s stability under varying experimental conditions?

• Methodology :

• pH Stability : Incubate the compound in buffers (pH 3–10) at 37°C for 24–72 hours, followed by LC-MS to detect degradation products.
• Thermal Stability : Use thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to identify decomposition thresholds.
• Light Sensitivity : Expose to UV-Vis light (254–365 nm) and monitor changes via UV spectrophotometry .

Advanced Research Questions

Q. What strategies are recommended for structure-activity relationship (SAR) studies of quinazolinone derivatives like this compound?

• Key Modifications :

• Quinazolinone Core : Introduce electron-withdrawing groups (e.g., halogens) at position 4 to enhance electrophilic reactivity.
• Pyridinyl Substituent : Replace pyridin-2-yl with other heterocycles (e.g., pyrimidine) to evaluate binding affinity changes.
• Butanamide Linker : Vary alkyl chain length to optimize lipophilicity (LogP) and membrane permeability .
  • Assays : Use enzymatic inhibition assays (e.g., kinase targets) and cell-based models (e.g., cancer cell lines) to correlate structural changes with activity .

Q. How should researchers resolve contradictions in biological activity data across studies?

• Case Example : Discrepancies in IC50 values for kinase inhibition may arise from assay conditions (e.g., ATP concentration, incubation time).
• Resolution :

• Standardize protocols using reference inhibitors (e.g., staurosporine for kinases).
• Validate results across orthogonal assays (e.g., SPR for binding affinity vs. enzymatic activity).
• Perform meta-analysis of published data to identify confounding variables .

Q. What computational methods are effective for predicting this compound’s pharmacokinetic profile?

• Tools :

• ADME Prediction : Use SwissADME or ADMETLab to estimate LogD (pH 7.4), CYP450 metabolism, and blood-brain barrier penetration.
• Molecular Docking : AutoDock Vina or Glide for binding mode analysis with targets like EGFR or VEGFR2.
• MD Simulations : GROMACS for stability assessment of ligand-receptor complexes over 100-ns trajectories .